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Compound of Interest

Compound Name: 4-Bromotoluene

Cat. No.: B049008 Get Quote

For researchers, scientists, and professionals in drug development, precise chemical

identification is paramount. This guide provides a comprehensive overview of the nomenclature

for the compound commonly known as 4-Bromotoluene, including its official IUPAC name and

a detailed list of its synonyms.

IUPAC Name
The systematic name for 4-Bromotoluene, as determined by the International Union of Pure

and Applied Chemistry (IUPAC), is 1-bromo-4-methylbenzene[1][2]. This name is derived from

the structure of the molecule, which consists of a benzene ring substituted with a bromine atom

and a methyl group at positions 1 and 4, respectively.

Synonyms and Identifiers
In scientific literature, commercial databases, and laboratory settings, 4-Bromotoluene is

referenced by a variety of alternative names. Understanding these synonyms is crucial for

conducting thorough literature reviews and for sourcing chemical reagents. The following table

summarizes the most commonly encountered synonyms for 1-bromo-4-methylbenzene.
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Synonym Reference

4-Bromotoluene [1][2][3][4]

p-Bromotoluene [1][2][4][5]

1-Bromo-4-methylbenzene [1][3][4]

p-Tolyl bromide [1][2][4]

4-Methylbromobenzene [1][3][4]

Benzene, 1-bromo-4-methyl- [1][3][4]

4-Methylphenyl bromide [1][3][4]

1-Methyl-4-bromobenzene [1][3][4][6]

Toluene, p-bromo- [1][3][4]

4-Tolyl bromide [1][3][4]

p-Methylphenyl bromide [1][2][3][4]

p-Methylbromobenzene [1][2][3][4]

Parabromotoluene [1][3][4]

4-Bromo-1-methylbenzene [1][3][4]

4-Methyl-1-bromobenzene [1][3][4]

Toluene, 4-bromo- [1][3]

Logical Relationship of Nomenclature
The various synonyms for 4-Bromotoluene arise from different historical and systematic

naming conventions. The following diagram illustrates the logical relationship between the core

structure and its various identifiers.
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Nomenclature Relationship for 1-bromo-4-methylbenzene

Core Chemical Structure

IUPAC Nomenclature

Common and Trivial Names

Benzene Ring

1-bromo-4-methylbenzene

Parent

Methyl Group (-CH3)

Substituent

Bromine Atom (-Br)

Substituent

4-Bromotoluene

Synonymous

p-Bromotoluene

Synonymous ('para' prefix)

p-Tolyl bromide

Synonymous ('tolyl' group)

Click to download full resolution via product page

Caption: Logical flow from the core chemical structure to its IUPAC name and common

synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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